Cas no 2138174-06-6 (3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile)

• Product Name: 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile
• CAS No: 2138174-06-6
• MF: C₁₁H₁₁Cl₂N₅
• MW: 284.144539117813
• CID: 6440137
• PubChem ID: 165484502
• Update Time: 2025-10-28

3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile Chemical and Physical Properties

Names and Identifiers

• 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile
• EN300-1128152
• 3-[5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-yl]propanenitrile
• 2138174-06-6

• Inchi： 1S/C11H11Cl2N5/c1-17-9(3-5-15-17)10-8(7-12)11(13)18(16-10)6-2-4-14/h3,5H,2,6-7H2,1H3
• InChI Key： CEUZFSWOPKHXPX-UHFFFAOYSA-N
• SMILES： ClC1=C(CCl)C(C2=CC=NN2C)=NN1CCC#N

Computed Properties

• Exact Mass: 283.0391508g/mol
• Monoisotopic Mass: 283.0391508g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 59.4Ų

Additional information on 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile

In-Depth Analysis of 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS No. 2138174-06-6): Properties, Applications, and Market Insights

The compound 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS No. 2138174-06-6) is a specialized chemical entity that has garnered significant attention in the field of organic chemistry and pharmaceutical research. This article provides a comprehensive overview of its chemical properties, synthesis pathways, applications, and emerging trends in the market.

Chemical Structure and Properties: The molecular structure of 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile features a unique combination of pyrazole and nitrile functional groups, which contribute to its reactivity and potential applications. The presence of chloro and chloromethyl substituents enhances its electrophilic character, making it a valuable intermediate in synthetic chemistry. Its molecular weight and solubility profile are critical for researchers exploring its use in various formulations.

Synthesis and Industrial Production: The synthesis of 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile typically involves multi-step reactions, including cyclization and substitution processes. Industrial-scale production requires precise control over reaction conditions to ensure high yield and purity. Recent advancements in catalytic methods have improved the efficiency of its synthesis, addressing environmental and cost concerns.

Applications in Pharmaceutical Research: One of the most promising areas for CAS No. 2138174-06-6 is its role as a building block in drug discovery. Its structural motifs are found in bioactive molecules targeting various therapeutic areas, including inflammation and metabolic disorders. Researchers are particularly interested in its potential to modulate enzyme activity, which could lead to novel treatments for chronic diseases.

Market Trends and Demand: The demand for 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile is driven by its versatility in research and development. Pharmaceutical companies and academic institutions are increasingly sourcing this compound for exploratory studies. Market analysts predict steady growth in its adoption, especially in regions with robust R&D infrastructure.

Safety and Handling: While CAS No. 2138174-06-6 is not classified as hazardous under standard regulations, proper handling protocols are essential to ensure safety in laboratory settings. Researchers are advised to use personal protective equipment (PPE) and follow guidelines for storage and disposal to minimize risks.

Future Prospects: The future of 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile looks promising, with ongoing investigations into its utility in green chemistry and sustainable synthesis. Innovations in process optimization and scalability are expected to further enhance its accessibility and application scope.

In conclusion, 3-5-chloro-4-(chloromethyl)-3-(1-methyl-1H-pyrazol-5-yl)-1H-pyrazol-1-ylpropanenitrile (CAS No. 2138174-06-6) represents a fascinating subject of study for chemists and researchers alike. Its unique properties and broad applicability make it a compound worth watching in the evolving landscape of chemical innovation.